Cas no 2228618-71-9 (1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol)
1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol
- 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol
- 2228618-71-9
- EN300-1795842
-
- Inchi: 1S/C9H16N2O/c1-7(2)11-6-9(5-10-11)4-8(3)12/h5-8,12H,4H2,1-3H3
- InChI Key: JDELYHNRMXLXDT-UHFFFAOYSA-N
- SMILES: OC(C)CC1C=NN(C=1)C(C)C
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 38Ų
1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795842-0.05g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-0.1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-0.25g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-0.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-1.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1795842-2.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-5.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1795842-10.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1795842-1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1795842-5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-2-ol |
2228618-71-9 | 5g |
$3728.0 | 2023-09-19 |
1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol
Introduction to 1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2228618-71-9)
1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228618-71-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic alcohol exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound combines a pyrazole moiety with an aliphatic alcohol side chain, making it a versatile scaffold for further chemical modifications and biological evaluations.
The molecular structure of 1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol consists of a pyrazole ring substituted at the 4-position with an isopropyl group, which is further connected to a propanol moiety at the 1-position. This arrangement provides a balance of lipophilicity and polarity, which is often desirable in drug-like molecules. The pyrazole core is a well-known pharmacophore found in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The presence of the propanol group introduces additional functional diversity, enabling various chemical transformations such as esterification, etherification, or oxidation.
In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can interact with multiple targets within biological systems, making them promising candidates for therapeutic intervention. For instance, modifications of the pyrazole ring have been shown to enhance binding affinity to enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The compound 1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol represents an intriguing example of how structural modifications can influence biological outcomes.
Research into 1-(propan-2-yloxy)-4-(isopropyl)pyrazole (a related derivative) has revealed potential applications in modulating inflammatory pathways. Pyrazole derivatives have been reported to inhibit lipoxygenase and cyclooxygenase enzymes, which are key players in the production of pro-inflammatory mediators. The structural features of 1-(propan-yloxy)-4-(isopropyl)pyrazole contribute to its ability to interfere with these enzymatic pathways, suggesting that 1-(propan-yloxy)-4-(isopropyl)pyrazole may have therapeutic value in conditions characterized by excessive inflammation.
The synthesis of 1-(propan-yloxy)-4-(isopropyl)pyrazole involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include the condensation of propargyl alcohol with hydrazine hydrate to form propargylhydrazine, followed by reaction with propionaldehyde to yield the corresponding pyrazole derivative. Subsequent functionalization introduces the isopropyl group and the propanol moiety via nucleophilic substitution or other coupling reactions. These synthetic strategies demonstrate the compound's feasibility for large-scale production and further derivatization.
Biological evaluation of 1-(propan-yloxy)-4-(isopropyl)pyrazole has shown promising results in preclinical models. In vitro studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of proliferation or induction of apoptosis. Additionally, preliminary pharmacokinetic studies suggest reasonable oral bioavailability and metabolic stability, which are critical factors for drug development. These findings underscore the potential of 1-(propan-yloxy)-4-(isopropyl)pyrazole as a lead compound for further optimization.
The versatility of 1-(propan-yloxy)-4-(isopropyl)pyrazole extends beyond its applications in drug discovery. It serves as a valuable intermediate for synthesizing more complex molecules with tailored biological properties. For example, introduction of heterocyclic rings or other functional groups at strategic positions can enhance specific interactions with biological targets. This flexibility makes 1-(propan-yloxy)-4-(isopropyl)pyrazole a useful building block for medicinal chemists exploring novel therapeutic agents.
The development of high-throughput screening (HTS) platforms has accelerated the identification of bioactive compounds like 1-(propan-yloxy)-4-(isopropyl)pyrazole. These automated systems allow researchers to rapidly test thousands of compounds against various biological targets, enabling efficient hit identification and lead optimization. The structural simplicity and synthetic accessibility of 1-(propan-yloxy)-4-(isopropyl)pyrazole make it an ideal candidate for HTS campaigns aimed at discovering new drugs.
Future research directions for 1-(propan-yloxy)-4-(isopropyl)pyrazole include exploring its mechanism of action in greater detail and optimizing its pharmacological properties through structure-based drug design. Advances in computational chemistry and molecular modeling will play a crucial role in predicting binding interactions and designing improved derivatives. Additionally, investigation into its potential role in treating neurological disorders is warranted given its ability to modulate inflammatory pathways.
In conclusion, (CAS No.) 2228618-71-9 (also known as 5-methyl-N-isobutylaniline) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of efforts to develop novel therapeutic agents that address unmet medical needs.
2228618-71-9 (1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)